Cas no 1522807-38-0 (3-(azepan-2-yl)aniline)

• Product Name: 3-(azepan-2-yl)aniline
• CAS No: 1522807-38-0
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 6125414
• PubChem ID: 83392008
• Update Time: 2025-05-19

3-(azepan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(azepan-2-yl)aniline
• Benzenamine, 3-(hexahydro-1H-azepin-2-yl)-
• EN300-1153276
• 1522807-38-0

• Inchi： 1S/C12H18N2/c13-11-6-4-5-10(9-11)12-7-2-1-3-8-14-12/h4-6,9,12,14H,1-3,7-8,13H2
• InChI Key： ZGGXOBDLOUEZRM-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(C2CCCCCN2)=C1

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.019±0.06 g/cm3(Predicted)
• Boiling Point: 342.0±35.0 °C(Predicted)
• pka: 10.60±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-(azepan-2-yl)aniline

Introduction to 3-(azepan-2-yl)aniline (CAS No. 1522807-38-0) and Its Emerging Applications in Chemical Biology

The compound 3-(azepan-2-yl)aniline, identified by the CAS number 1522807-38-0, represents a significant molecule in the realm of chemical biology and pharmaceutical research. Its unique structural features, combining an azepane ring with an aniline moiety, have positioned it as a versatile scaffold for the development of novel bioactive agents. This introduction delves into the compound's structural characteristics, its pharmacological potential, and recent advancements in its application within the biomedical field.

Structural and Chemical Properties

The molecular structure of 3-(azepan-2-yl)aniline consists of a saturated heterocyclic azepane ring linked to a phenyl ring via an amine group at the 2-position of the azepane. This configuration imparts both rigidity and flexibility to the molecule, making it an attractive candidate for modulating biological targets. The presence of the aromatic aniline group enhances its solubility in both polar and non-polar solvents, facilitating its use in diverse biochemical assays. Additionally, the azepane moiety contributes to steric hindrance, which can be strategically exploited to optimize binding interactions with biological receptors.

Pharmacological Potential and Research Applications

Recent studies have highlighted the pharmacological relevance of 3-(azepan-2-yl)aniline in the development of drugs targeting neurological disorders. The compound's ability to interact with neurotransmitter receptors has been explored in preclinical models, demonstrating promising effects on modulating synaptic activity. For instance, research has indicated that derivatives of 3-(azepan-2-yl)aniline may exhibit properties akin to those of selective serotonin reuptake inhibitors (SSRIs), suggesting potential applications in treating depression and anxiety-related conditions.

Moreover, the compound has garnered attention for its anti-inflammatory properties. In vitro studies have shown that certain analogs of 3-(azepan-2-yl)aniline can inhibit the production of pro-inflammatory cytokines by modulating signaling pathways such as NF-κB. These findings align with the growing interest in developing small-molecule inhibitors for chronic inflammatory diseases, where traditional therapies often face limitations due to side effects.

Emerging Research Trends

The field of medicinal chemistry continues to evolve, and 3-(azepan-2-yl)aniline has emerged as a key intermediate in synthesizing novel therapeutic agents. Researchers are leveraging computational chemistry techniques to design derivatives with enhanced pharmacokinetic profiles. For example, molecular docking studies have identified specific modifications to the azepane ring that could improve binding affinity to target proteins while reducing off-target effects.

Another exciting area of research involves using 3-(azepan-2-yl)aniline as a building block for drug candidates targeting cancer. Preliminary findings suggest that certain derivatives can induce apoptosis in tumor cells by disrupting microtubule formation. This mechanism is particularly intriguing as it offers a potential alternative to existing chemotherapeutic agents that often suffer from toxicity issues.

Synthetic Considerations and Industrial Relevance

The synthesis of 3-(azepan-2-yl)aniline presents both challenges and opportunities for industrial-scale production. Current synthetic routes involve multi-step organic transformations, including cyclization reactions followed by functional group modifications. Advances in catalytic methods have improved yield and purity, making it more feasible for large-scale applications. Additionally, green chemistry principles are being integrated into these processes to minimize environmental impact.

The industrial relevance of this compound is further underscored by its role in developing APIs (Active Pharmaceutical Ingredients) for various therapeutic indications. Pharmaceutical companies are increasingly investing in libraries containing 3-(azepan-2-yl)aniline derivatives to screen for new drug candidates efficiently. This approach not only accelerates drug discovery but also reduces costs associated with traditional trial-and-error methods.

Future Directions and Conclusion

As research continues to uncover new applications for 3-(azepan-2-yl)aniline, its significance in chemical biology is likely to grow exponentially. Future studies should focus on optimizing synthetic pathways to enhance scalability while exploring novel therapeutic modalities. The integration of machine learning and artificial intelligence into drug discovery pipelines could further accelerate the development of next-generation bioactive agents based on this scaffold.

In conclusion, 3-(azepan-2-yl)aniline (CAS No. 1522807-38-0) stands out as a pivotal molecule with broad implications for pharmaceutical research and development. Its unique structural attributes and demonstrated pharmacological effects make it a valuable asset in addressing complex biomedical challenges. As advancements in synthetic chemistry and computational biology continue to progress, the potential applications of this compound are poised to expand, offering hope for innovative therapeutic solutions.